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Compound of Interest

Compound Name: 4-Dodecyne

Cat. No.: B14714105

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-dodecyne, a
member of the alkyne family of hydrocarbons. Due to the limited availability of specific safety
data for 4-dodecyne, this document incorporates data from analogous compounds, such as
other dodecyne isomers and similar alkynes, to provide a thorough overview of potential

hazards and safe handling practices.

Section 1: Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 4-dodecyne.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Unit Source
Molecular Formula Ci2H22 [1112]

Molecular Weight 166.307 g/mol [1]
Boiling Point 219 °C at 760 mmHg [1]
Flash Point 78.3 °C [1]
Density 0.792 g/cm3 [1]
Vapor Pressure 0.181 mmHg at 25°C [1]
Melting Point

(estimate) 13.99 © s

Refractive Index

) 1.4272 [1]
(estimate)
LogP 4.15040 [1]
XLogP3 55 [1]
Hydrogen Bond Donor
0 [1]
Count
Hydrogen Bond
ydrog 0 [1]
Acceptor Count
Rotatable Bond Count 6 [1]
Exact Mass 166.172150702 [1]
Heavy Atom Count 12 [1]
Complexity 133 [1]

Section 2: Hazard Identification and Safety
Precautions

While specific toxicity data for 4-dodecyne is not readily available, information from related
alkynes and hydrocarbons suggests that it should be handled with care. The primary hazards
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are likely to be flammability and potential irritation upon contact.

Hazard Description Precautionary Statements
) o Keep away from heat, sparks,
Combustible liquid. Vapors
] } open flames, and hot surfaces.
. may form explosive mixtures )
Flammability [4] Use explosion-proof

with air, especially upon
heating.[3]

electrical, ventilating, and

lighting equipment.[4]

Skin and Eye Irritation

May cause skin and eye

irritation upon contact.[5]

Wear protective gloves,
clothing, and eye/face
protection.[4][6] Wash hands
thoroughly after handling.[6]

Vapors may cause respiratory

Use only outdoors or in a well-

ventilated area.[6] Avoid

Inhalation o breathing
irritation.[5] )
dust/fume/gas/mist/vapors/spr
ay.[6]
May be harmful if swallowed. Do NOT induce vomiting.[7] If
Ingestion Aspiration hazard if swallowed  swallowed, immediately call a
and enters airways.[3][7] poison center or doctor.[7]
] o May be toxic to aquatic life with  Avoid release to the
Aquatic Toxicity

long-lasting effects.[8]

environment.[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

o Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[9]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[9]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.sigmaaldrich.com/US/de/sds/SIAL/44010?userType=undefined
https://www.chemicalbook.com/msds/4-decyne.htm
https://www.chemicalbook.com/msds/4-decyne.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/4-decyne.htm
https://www.fishersci.com/store/msds?partNumber=AC223450050&productDescription=this%20compound+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223450050&productDescription=this%20compound+5ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC223450050&productDescription=this%20compound+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223450050&productDescription=this%20compound+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/de/sds/SIAL/44010?userType=undefined
https://www.tcichemicals.com/BE/en/sds/D0968_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0968_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0968_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/330396
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/330396
https://www.echemi.com/sds/z-4-dodecene-pid_Rock16953.html
https://www.echemi.com/sds/z-4-dodecene-pid_Rock16953.html
https://www.echemi.com/sds/z-4-dodecene-pid_Rock16953.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14714105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» General Hygiene: Immediately change contaminated clothing, apply preventive skin
protection, and wash hands and face after handling.[8]

Section 3: Experimental Protocols for Safe Handling

The following protocols are recommended for handling 4-dodecyne and similar organic
compounds in a laboratory setting.

General Handling and Storage:

Ventilation: Always handle 4-dodecyne in a well-ventilated area, preferably in a chemical
fume hood.[10]

e Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot
surfaces.[6][11] Use spark-proof tools and explosion-proof equipment.[11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
Keep away from oxidizing agents.[6] Store locked up.[4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[4]

Accidental Release Measures:

Evacuation: Evacuate personnel to a safe area.[9]
» Ventilation: Ensure adequate ventilation.[9]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[9]

o Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal binder) and
dispose of in a suitable, closed container.[6]

First-Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[6]
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» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation persists.[6][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[6][7]

Section 4: Visualizing Safety Protocols

The following diagrams illustrate key logical relationships and workflows for the safe handling of
4-dodecyne.
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Hazard Assessment

Identify Chemical Hazards
(Flammability, Irritation)

'

Review Safety Data Sheet
(or analogous data)

Inform

Control Measures

Implement Engineering Controls
(Fume Hood, Ventilation)

'

Select & Use Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Establish Safe Work Practices
(No Ignition Sources, Grounding)

Handlingv& Storage

Safe Chemical Handling

’

Proper Storage
(Cool, Dry, Ventilated)

1 Iffire occurs

.*If spill occurs B -If exposure occurs

.-"Emergency Response

Accidental Release Fire Emergency
(Contain & Clean) (Use appropriate extinguisher)

N\

Personal Exposure =
(First Aid Measures)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Dodecyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14714105#safety-and-handling-precautions-for-4-
dodecyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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